Cas no 1565595-24-5 (methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate)

• Product Name: methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate
• CAS No: 1565595-24-5
• CID: 4606486
• PubChem ID: 91636190
• Update Time: 2025-05-20

methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate

Introduction to Methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate (CAS No. 1565595-24-5)

Methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate, identified by its CAS number 1565595-24-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, which is well-known for its diverse applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro group and a carboxylate moiety, make it a versatile intermediate in the synthesis of various bioactive molecules.

The benzodiazole core is a prominent scaffold in drug discovery due to its ability to interact with central nervous system receptors. Specifically, derivatives of benzodiazole have been extensively studied for their anxiolytic, sedative, and muscle relaxant properties. The introduction of a methyl group at the 1-position and a chloro group at the 6-position enhances the pharmacological profile of this compound, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in developing novel benzodiazole derivatives with improved pharmacokinetic properties and reduced side effects. The carboxylate group in methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate not only contributes to its solubility but also provides a site for further functionalization. This feature is particularly useful in medicinal chemistry, where modifications at the carboxylate group can lead to enhanced binding affinity and selectivity.

Recent studies have highlighted the potential of this compound in the development of new therapeutic agents. For instance, researchers have explored its utility in the synthesis of ligands for GABA-A receptors, which are crucial for mediating the effects of benzodiazolones. The chloro and methyl substituents are believed to play a critical role in modulating the interaction with these receptors, thereby influencing the overall pharmacological activity.

The synthesis of methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by chlorination and esterification steps. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Animal models have demonstrated its potential as an anxiolytic agent with a profile similar to traditional benzodiazepines but with improved metabolic stability. This makes it an attractive candidate for further development into a new generation of anxiolytics with reduced risk of tolerance and dependence.

From a chemical biology perspective, understanding the mechanism of action of methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate involves elucidating its interactions with target proteins and enzymes. Computational modeling techniques have been instrumental in predicting binding modes and affinity profiles. These studies not only provide insights into its pharmacological activity but also guide structural modifications to enhance efficacy and safety.

The industrial significance of this compound cannot be overstated. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug development pipelines. As demand for novel psychoactive drugs grows, compounds like methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate are expected to play a crucial role in meeting this demand while adhering to stringent regulatory standards.

In conclusion, methyl 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carboxylate (CAS No. 1565595-24-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new therapeutic agents. Continued research into its synthesis, mechanism of action, and clinical applications will undoubtedly contribute to advancements in medicine.